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Compound of Interest

Compound Name: (6-Chloropyridin-3-yl)methanethiol
Cat. No.: B13583377

Get Quote

Part 1: Immediate Safety & Hazard Identification

Core Directive: This compound combines the volatility and malodor of a thiol with the toxicity
and environmental persistence of a chlorinated pyridine. Disposal requires a "Kill Step"
(oxidation) followed by strict segregation into halogenated waste streams. Do not dispose of

\\

down the drain.

Chemical Identity & Properties
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Property Data

Chemical Name (6-Chloropyridin-3-yl)methanethiol
CAS Number 959275-73-1

Formula CeHsCINS

Molecular Weight 159.64 g/mol

Stench (Thiol), Skin/Eye Irritant, Toxic (Pyridine
Key Hazards derivative), Halogenated (Requires specific

incineration)

Reacts violently with strong oxidizers; releases

Reactivity toxic fumes (SOx, NOx, HCI) upon combustion.

[1112][31[4]

Part 2: Pre-Disposal Treatment (The "Kill" Step)

Objective: Chemically convert the volatile, malodorous thiol group (-SH) into a non-volatile,
odorless sulfonic acid (-SOsH) derivative using sodium hypochlorite (Bleach). This eliminates
the "stench" hazard and reduces reactivity before the waste enters the central disposal stream.

Mechanism of Action:

(Where R = 6-Chloropyridin-3-yl moiety)[1]

Step-by-Step Neutralization Protocol

Prerequisites:

Location: Fume hood (Required).

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

Reagents: Commercial Bleach (5-6% NaOCI), Water, pH paper.

[EEN

. Preparation of Oxidizing Bath:
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 In a fume hood, prepare a 10-15% bleach solution (dilute commercial bleach 1:2 or 1:3 with
water).

» Note: A large excess of bleach is required (approx. 50-100 mL of bleach per 1 g of thiol) to
ensure complete oxidation to the sulfonic acid state.[1]

2. Controlled Oxidation:

» Slow Addition: Add the thiol waste (liquid or dissolved solid) dropwise to the stirring bleach
solution.

o Exothermic Warning: This reaction generates heat. If treating >5 mL of pure thiol, cool the
bleach bath in ice.

e Rinsing: Rinse the original thiol container with a small amount of Dichloromethane (DCM) or
Acetone and add the rinse to the bleach bath.

3. Incubation:

» Allow the mixture to stir or stand in the fume hood for at least 2 hours (overnight is preferred
for complete odor elimination).

« Verification: Carefully waft (do not inhale directly) to check for residual thiol odor. If odor
persists, add more bleach.

4. Final Waste Segregation:

e Do NOT pour down the drain. Although the thiol is neutralized, the core structure contains a
Chlorine atom attached to a pyridine ring.

o Transfer the entire neutralized mixture (aqueous + organic phases) into the Halogenated
Organic Waste container.

Part 3: Waste Stream Segregation Logic

The presence of the Chlorine substituent dictates the final disposal path. Non-halogenated
thiols (like methanethiol) might sometimes be drain-disposable after neutralization (depending
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on local regulations), but (6-Chloropyridin-3-yl)methanethiol must always be treated as
Halogenated Waste.[1]
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Figure 1: Decision logic for the neutralization and segregation of chlorinated thiol waste.

Part 4: Emergency Spill Response

Scenario: You drop a vial of (6-Chloropyridin-3-yl)methanethiol on the floor.
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Evacuate & Isolate: Immediately alert nearby personnel. If the spill is large (>50 mL) or
outside a hood, evacuate the lab due to the stench and toxicity.

PPE Up: Wear a respirator (organic vapor cartridge) if available and trained; otherwise, rely
on fume hood ventilation if the spill is contained.

Contain & Neutralize:
o Cover the spill with vermiculite or absorbent pads.

o Pour dilute bleach (10%) over the absorbent material to suppress the odor and oxidize the
compound in situ.

Cleanup:
o Scoop the bleach-soaked absorbent into a heavy-duty plastic bag (double bag it).[1]

o Seal tightly and label as "Hazardous Waste - Debris Contaminated with Chlorinated Thiol".

[1]

o Clean the surface with soap and water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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